Cas no 48223-98-9 (2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol)

• Product Name: 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
• CAS No: 48223-98-9
• MF: C₂₈H₄₈O₂
• MW: 416.679529190063
• CID: 2043998
• PubChem ID: 86052
• Update Time: 2025-04-21

2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol Chemical and Physical Properties

Names and Identifiers

• 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)chroman-6-ol
• 5,8-dimethyl-tocol
• beta-T
• beta-tocopherol
• gamma-tocopherol
• Vitamin Eβ
• NS00041319
• 48223-98-9
• FT-0675261
• 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-6-chromanol
• 2H-1-Benzopyran-6-ol, 3,4-dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
• 6-Chromanol, 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-
• 2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydrochromen-6-ol
• 2,5,8-Trimethyl-2-(4,8,12-trimethyltridecyl)-3,4-dihydro-2H-1-benzopyran-6-ol
• DL-beta-Tocopherol
• 3,4-Dihydro-2,5,8-trimethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• 2,5,8-trimethyl-2-(4,8,12-trimethyl tridecyl)-6-chromanol
• DTXSID50873423
• WGVKWNUPNGFDFJ-UHFFFAOYSA-N
• SCHEMBL2695150
• .beta.-Tokoferol
• CHEBI:180962
• 148-03-8
• LMB23075

• Inchi： 1S/C28H48O2/c1-20(2)11-8-12-21(3)13-9-14-22(4)15-10-17-28(7)18-16-25-24(6)26(29)19-23(5)27(25)30-28/h19-22,29H,8-18H2,1-7H3
• InChI Key： WGVKWNUPNGFDFJ-UHFFFAOYSA-N
• SMILES： O1C2C(C)=CC(=C(C)C=2CCC1(C)CCCC(C)CCCC(C)CCCC(C)C)O

Computed Properties

• Exact Mass: 416.365430770g/mol
• Monoisotopic Mass: 416.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocopherols